Nitrosomethoxymethylamine

Specification

• CAS No.: 16339-12-1
• Molecular Formula: C2H6CuN2
• Molecular Weight: 90.08 g/mol
• IUPAC Name: N-methoxy-N-methylnitrous amide
• Standard InChI: InChI=1S/C2H6N2O2/c1-4(3-5)6-2/h1-2H3
• Standard InChI Key: JIITVWJHOYPEFL-UHFFFAOYSA-N
• SMILES: CN(N=O)OC
• Canonical SMILES: CN(N=O)OC

Introduction

Fundamental Chemical Properties

Chemical Identity and Structure

Nitrosomethoxymethylamine, identified in chemical databases with PubChem CID 27827, is an N-nitroso compound with the molecular formula C₂H₆N₂O₂ and a molecular weight of 90.08 g/mol. The compound is also known by several synonyms including N-Nitroso-N-methyl-o-methyl-hydroxylamine, N-Nitrosomethylmethoxyamine, and N,O-Dimethyl-N-nitrosohydroxylamine. Structurally, Nitrosomethoxymethylamine features a characteristic N-nitroso group (N-N=O) attached to a nitrogen atom that also connects to a methyl group and a methoxy group.

Physical Properties

The physical properties of Nitrosomethoxymethylamine can be understood partly through comparison with structurally similar nitrosamines. While specific data for Nitrosomethoxymethylamine is limited in the literature, related compounds such as N-Nitrosomethylethylamine exist as pale yellow oils with specific physical characteristics. N-Nitrosomethylethylamine, for example, has a boiling point of 170°C, density of 0.9448 g/cm³ at 18°C, and a refractive index of approximately 1.4715. By structural analogy, Nitrosomethoxymethylamine likely exhibits similar physical characteristics, though with variations reflecting its unique molecular composition.

Structural Classification and Related Compounds

The Nitrosamine Family

Nitrosomethoxymethylamine belongs to the broader class of N-nitrosamines, a group of compounds characterized by the N-nitroso functional group. N-nitrosamines have gained significant attention due to their potential occurrence as impurities in pharmaceutical products and their presence in environmental samples. The scientific and regulatory communities have developed classification systems for N-nitrosamines, typically grouping them based on structural similarities to facilitate risk assessment and establishment of acceptable limits.

Structural Relationships

When compared to other well-documented nitrosamines, Nitrosomethoxymethylamine shares structural features with compounds such as N-nitrosomethyl-2-hydroxypropylamine and N-nitrosomethyl-(2-oxopropyl)amine, which have been studied for their toxicological properties. Nitrosomethoxymethylamine can be classified within the structural framework of N-alkyl-N-alkoxy-nitrosamines, distinguishing it from related compounds such as N-Nitrosomethylethylamine (NMEA, CAS 10595-95-6), which belongs to the dialkyl nitrosamine subclass.

Chemical Reactivity and Synthesis

Chemical Behavior

The chemical reactivity of Nitrosomethoxymethylamine likely parallels that of other nitrosamines, which undergo various transformation reactions including reduction. Related compounds such as nitroso methane can undergo reduction to form N-methyl hydroxyl amine and further to methyl amine6. By analogy, Nitrosomethoxymethylamine may exhibit similar reduction behavior, though its unique structure with a methoxy group would influence its specific reaction pathways and kinetics.

Toxicological Significance

Carcinogenicity Assessment

The carcinogenic potential of Nitrosomethoxymethylamine represents a critical aspect of its toxicological profile. Many N-nitrosamines have demonstrated carcinogenic properties in animal studies. For context, related compounds such as N-nitrosomethyl-2-hydroxypropylamine showed significant carcinogenic activity in rat studies, with a TD₅₀ (dose producing a 50% tumor incidence) of 0.0442 mg/kg/day. The International Agency for Research on Cancer (IARC) has classified some nitrosamines, including N-Nitrosomethylethylamine, as Group 2B carcinogens (possibly carcinogenic to humans). Given these considerations, Nitrosomethoxymethylamine likely warrants similar precautionary approaches.

Analytical Considerations

Detection and Identification

The identification and quantification of Nitrosomethoxymethylamine in various matrices would typically employ advanced analytical techniques similar to those used for other nitrosamines. These might include gas or liquid chromatography coupled with mass spectrometry (GC-MS or LC-MS). The compound's characteristic molecular weight of 90.08 g/mol and unique fragmentation pattern would facilitate its identification.

Regulatory Considerations

Environmental Concerns

From an environmental perspective, Nitrosomethoxymethylamine, like other nitrosamines, would be considered potentially hazardous to aquatic ecosystems. Related compounds are classified with water hazard class 1, indicating they are slightly hazardous for water systems. Proper handling, storage, and disposal protocols would be essential to minimize environmental contamination.

Research Context and Applications

Current Research Status